Cas no 750586-03-9 (5-bromo-1H-indazole-4-carboxylic acid)

5-bromo-1H-indazole-4-carboxylic acid structure
750586-03-9 structure
Product Name:5-bromo-1H-indazole-4-carboxylic acid
CAS No:750586-03-9
MF:C8H5BrN2O2
MW:241.041500806808
CID:4170941
PubChem ID:69938706
Update Time:2025-04-24

5-bromo-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4-carboxylic acid, 5-bromo-
    • 5-bromo-1H-Indazole-4-carboxylic acid
    • Z1269194500
    • 878-847-8
    • SB13872
    • 750586-03-9
    • 5-bromo-1H-indazole-4-carboxylicacid
    • DA-03090
    • SCHEMBL6923181
    • EN300-176433
    • 5-bromo-1H-indazole-4-carboxylic acid
    • Inchi: 1S/C8H5BrN2O2/c9-5-1-2-6-4(3-10-11-6)7(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
    • InChI Key: FLDMHXBQEUSTQR-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(C(O)=O)=C(Br)C=C2)C=N1

Computed Properties

  • Exact Mass: 239.95344Da
  • Monoisotopic Mass: 239.95344Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66Ų

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